Cas no 1268140-15-3 (5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one)

• Product Name: 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one
• CAS No: 1268140-15-3
• MF: C₂₁H₂₂O₆
• MW: 370.395786762238
• CID: 836808
• PubChem ID: 14259001
• Update Time: 2025-05-19

5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one
• 5,7,3'-Trihydroxy-4'-methoxy-8-p
• 5,7,3'-Trihydroxy-4'-methoxy-8-prenylflavanone
• (2S)-2,3-Dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• 8-Prenylhesperetin
• [ "8-Prenylhesperetin" ]
• 5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one
• AKOS022184936
• 5,7,3/'-Trihydroxy-4/'-Methoxy-8-prenylflavanone
• 4H-1-Benzopyran-4-one, 2,3-dihydro-5,7-dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methyl-2-buten-1-yl)-, (2S)-
• 1268140-15-3
• DA-60399

• Inchi： 1S/C21H22O6/c1-11(2)4-6-13-14(22)9-16(24)20-17(25)10-19(27-21(13)20)12-5-7-18(26-3)15(23)8-12/h4-5,7-9,19,22-24H,6,10H2,1-3H3/t19-/m0/s1
• InChI Key： MDRKJMLXLVCUIU-IBGZPJMESA-N
• SMILES： O1C2C(=C(C=C(C=2C(C[C@H]1C1C=CC(=C(C=1)O)OC)=O)O)O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 370.14200
• Monoisotopic Mass: 370.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 616.0±55.0 °C at 760 mmHg
• Flash Point: 219.1±25.0 °C
• PSA: 96.22000
• LogP: 4.02720
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 8-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one

Comprehensive Overview of 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one (CAS No. 1268140-15-3)

5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one, with the CAS number 1268140-15-3, is a naturally occurring flavonoid derivative that has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals and pharmaceuticals. This compound belongs to the chromanone class, characterized by its unique chroman-4-one backbone substituted with hydroxyl, methoxy, and prenyl groups. Its structural complexity and bioactive properties make it a subject of intense research in the fields of natural product chemistry and biomedical science.

The growing interest in plant-derived bioactive compounds has positioned this molecule as a promising candidate for addressing modern health concerns, such as oxidative stress, inflammation, and metabolic disorders. Recent studies highlight its potential as an antioxidant and anti-inflammatory agent, aligning with the increasing consumer demand for natural alternatives to synthetic additives. Researchers are particularly intrigued by its structure-activity relationship, which may explain its efficacy in modulating cellular pathways linked to chronic diseases.

From a chemical perspective, the presence of multiple hydroxyl groups and a prenyl side chain in 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one enhances its solubility and bioavailability, critical factors for therapeutic applications. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, ensuring purity and consistency in research settings. Its stability under various pH conditions further supports its potential for formulation in dietary supplements and functional foods.

The compound's relevance extends to the booming cosmeceutical industry, where its radical-scavenging properties are explored for anti-aging formulations. With the global shift toward clean-label ingredients, this flavonoid derivative offers a compelling alternative to synthetic preservatives. Additionally, its low toxicity profile, as evidenced by preliminary in vitro studies, makes it a safer option for long-term use compared to conventional additives.

Emerging trends in precision nutrition and personalized medicine have further amplified interest in specialized flavonoids like CAS 1268140-15-3. Scientists are investigating its synergistic effects with other phytochemicals, aiming to develop targeted therapies for conditions like insulin resistance and neurodegenerative disorders. The compound's ability to modulate Nrf2 signaling—a key pathway in cellular defense mechanisms—has become a focal point for drug discovery initiatives.

In conclusion, 5,7-Dihydroxy-2-(3-hydroxy-4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)chroman-4-one represents a multifaceted molecule bridging traditional knowledge and cutting-edge science. As research continues to unravel its mechanisms, this compound is poised to play a pivotal role in advancing sustainable healthcare solutions, meeting the dual demands of efficacy and environmental responsibility in the 21st century.